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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692

Disodium mesoxalate, also known as disodium ketomalonate, is an organic salt with
applications in biochemical research. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, and its role as a research tool, particularly in the
context of enzyme inhibition. The information is tailored for researchers, scientists, and
professionals in the field of drug development.

Chemical Identity and Properties

Disodium mesoxalate is the disodium salt of mesoxalic acid. In commercial and research
contexts, it is most commonly available as a monohydrate. It is important to note that in
agueous solutions, mesoxalic acid exists in its hydrated form, dihydroxymalonic acid.
Consequently, "sodium mesoxalate monohydrate” is chemically identified as sodium 2,2-
dihydroxymalonate.[1]

The chemical formula and molecular weight of disodium mesoxalate vary depending on its
hydration state.

Molecular Weight (

Form Molecular Formula Reference
g/mol )

Anhydrous CsNaz0s 162.00 (Computed) [2]

Monohydrate CsHzNaz0e 180.02 [311415][6]
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A summary of the key physicochemical properties of sodium mesoxalate monohydrate is
presented below.

Property Value Reference

CAS Number 31635-99-1 3]

White to off-white or light
Appearance _ [31[4]
yellow crystalline powder

Purity >98% [5]
Solubility Soluble in water and methanol [3]
Boiling Point 474°C at 760mmHg [7]
Storage Condition Room Temperature [7]

Synthesis

Mesoxalic acid and its derivatives can be synthesized through various oxidative routes.
Common methods for producing the parent acid, which is subsequently neutralized to form the
disodium salt, include:

o Oxidation of Tartronic Acid or Glycerol: These methods are carried out in aqueous solutions
and typically yield the dihydroxy derivative of mesoxalic acid.[1]

o Hydrolysis of Alloxan: This can be achieved using baryta water.[1]

o Oxidation of Diethyl Malonate: For the synthesis of derivatives like diethyl mesoxalate,
diethyl malonate can be oxidized using reagents such as aqueous sodium chlorite solution.

[8]

The general relationship between mesoxalic acid, its hydrated form, and the resulting disodium
salt is illustrated in the diagram below.

Fig. 1: Chemical relationship of mesoxalic acid forms.
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Applications in Research: HIV-1 Reverse
Transcriptase Inhibition

Derivatives of mesoxalic acid have been identified as inhibitors of HIV-1 reverse transcriptase
(RT), a critical enzyme for the replication of the virus.[9][10][11] Specifically, the 4-
chlorophenylhydrazone of mesoxalic acid (CPHM) has been shown to block the translocation
of HIV-1 RT.[9][10] The mechanism involves trapping the pre-translocational state of the
enzyme-DNA complex, which is dependent on the presence of divalent metal ions like Mg2*.[9]
[12] The dicarboxylic acid moiety of these compounds is essential for their inhibitory activity, as
it is believed to chelate with the metal cofactors at the enzyme's active site.[13]

The inhibitory activity of CPHM on the polymerase-independent RNase H activity of HIV-1 RT
has been quantified with an 1Cso of 2.2 pM.[13]

While detailed protocols for disodium mesoxalate are not extensively published, a general
workflow for assessing the inhibitory activity of mesoxalic acid derivatives against HIV-1 RT can
be outlined based on published research and commercially available kits.[12][14]

The following diagram illustrates a typical experimental workflow for an in vitro HIV-1 RT
inhibition assay.

Fig. 2: Workflow for HIV-1 RT inhibition assay.

A typical protocol involves the following key steps:

o Preparation: A reaction mixture is prepared containing a buffer, a DNA primer annealed to an
RNA template, and deoxynucleotide triphosphates (ANTPs). The test compound (inhibitor) is
added at varying concentrations.

e Reaction Initiation: The reaction is started by adding the HIV-1 RT enzyme and a divalent
cation, typically MgClz.[12] The mixture is then incubated to allow for DNA synthesis.

» Detection: The amount of newly synthesized DNA is quantified. This can be achieved
through various methods, such as incorporating radioactively or biotin-labeled dNTPs,
followed by detection using an ELISA-based system.
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» Data Analysis: The inhibitory effect is determined by comparing the amount of DNA synthesis
in the presence of the inhibitor to a control without the inhibitor. The 1Cso value, which is the
concentration of inhibitor required to reduce enzyme activity by 50%, is then calculated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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